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Compound of Interest

Compound Name: TNF-alpha (31-45), human

Cat. No.: B13395061

Get Quote

Executive Summary
TNF-α (31-45) (Sequence: RRANALLANGVELRD) is a synthetic peptide fragment

corresponding to residues 31–45 of the human Tumor Necrosis Factor-alpha (TNF-α) cytokine.

[1] Unlike many TNF-derived peptides designed as antagonists, TNF-α (31-45) functions as a

potent activator of the NF-κB signaling pathway.[2]

This guide details the mechanistic basis of this activation, provides rigorous experimental

protocols for its use as a research tool, and outlines the specific signaling cascades it

interrogates. It is designed for researchers investigating inflammatory signaling, receptor-ligand

dynamics, and drug resistance mechanisms in oncology.

Mechanistic Profile: The Agonist Paradigm
Structural Context
Full-length bioactive TNF-α exists as a homotrimer.[3] The 31-45 region is located on the

surface of the TNF monomer and is critical for receptor recognition.

Sequence: Arg-Arg-Ala-Asn-Ala-Leu-Leu-Ala-Asn-Gly-Val-Glu-Leu-Arg-Asp (Human).
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Molecular Weight: ~1667.9 Da.

Role: This hydrophilic loop region mediates contact with Tumor Necrosis Factor Receptors

(TNFR1 and TNFR2).

Mechanism of Action
While isolated peptides often act as competitive antagonists, TNF-α (31-45) retains sufficient

structural fidelity to induce receptor clustering or conformational changes necessary for signal

transduction.

Receptor Binding: The peptide binds to the extracellular cysteine-rich domains (CRDs) of

TNFR1/TNFR2.

Signal Propagation: This binding mimics the ligand-receptor engagement of full-length TNF-

α, recruiting adaptor proteins (TRADD, TRAF2, RIPK1).

IKK Activation: The signal converges on the IκB Kinase (IKK) complex.[4]

NF-κB Translocation: IKK phosphorylates IκBα, triggering its ubiquitination and proteasomal

degradation.[4][5] This releases the p50/p65 NF-κB dimer to translocate to the nucleus.[5]

Key Research Application: This peptide is particularly valuable for studying cisplatin resistance

and metastatic potential in cancer models, as these phenotypes are often driven by constitutive

or ligand-induced NF-κB activity via TNFR2 signaling.

Visualization: Signaling Pathway[5][6]
The following diagram illustrates the signal transduction pathway activated by TNF-α (31-45),

highlighting the divergence into NF-κB activation.
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Caption: Schematic of the canonical NF-κB activation cascade triggered by the TNF-α (31-45)

peptide mimetic.[5]

Experimental Protocols: Validating Activation
To confirm the bioactivity of TNF-α (31-45), researchers must demonstrate dose-dependent

nuclear translocation of NF-κB or downstream reporter activity.

Peptide Reconstitution & Handling
Solubility: The peptide is hydrophilic (Arg/Asp/Glu residues). Dissolve in sterile PBS (pH 7.4)

or distilled water to a stock concentration of 1–5 mM.

Storage: Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Working Concentration: Typical active range is 1 μM – 20 μM.

NF-κB Luciferase Reporter Assay
This is the gold-standard quantitative method for measuring transcriptional activity.

Materials:

HEK293 or HeLa cells.

NF-κB-Luciferase plasmid (containing consensus κB binding sites).

Renilla Luciferase plasmid (internal control).

TNF-α (31-45) Peptide.[2]

Positive Control: Recombinant human TNF-α (10 ng/mL).

Workflow:

Seeding: Plate cells in 96-well plates (10,000 cells/well) and incubate overnight.

Transfection: Co-transfect NF-κB-Luc and Renilla plasmids using a lipid-based reagent (e.g.,

Lipofectamine). Incubate for 24 hours.
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Starvation: Replace medium with serum-free or low-serum (0.5%) medium for 4–6 hours to

reduce basal NF-κB activity.

Treatment:

Group A: Vehicle Control (PBS).

Group B: TNF-α (31-45) [Dose curve: 1, 5, 10, 20 μM].

Group C: Positive Control (rhTNF-α 10 ng/mL).

Incubation: Treat cells for 4–6 hours.

Lysis & Detection: Lyse cells and add Luciferase substrate. Measure luminescence on a

plate reader.

Western Blot Validation (Phospho-IκBα)
To prove the mechanism (upstream of transcription), assess the phosphorylation and

degradation of IκBα.

Workflow:

Treatment: Treat cells with 10 μM TNF-α (31-45) for short time points: 0, 15, 30, and 60

minutes.

Lysis: Use RIPA buffer with phosphatase inhibitors (Na3VO4, NaF).

Blotting:

Primary Antibody 1: Anti-phospho-IκBα (Ser32/36). Expect increase at 15-30 min.

Primary Antibody 2: Anti-Total IκBα. Expect decrease (degradation) at 30 min.

Loading Control: GAPDH or β-Actin.

Data Interpretation & Troubleshooting
Expected Results
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The following table summarizes expected outcomes if the peptide is biologically active.

Assay Readout
Expected Trend
(Agonist Effect)

Timepoint

Luciferase
Relative Light Units

(RLU)

>5-fold increase vs.

Vehicle
4–6 Hours

Western Blot p-IκBα (Ser32/36)
Strong band

appearance
15–30 Mins

Western Blot Total IκBα
Band intensity

reduction
30–45 Mins

Microscopy
p65

Immunofluorescence

Cytoplasm → Nucleus

shift
30–60 Mins

Troubleshooting Guide
No Activation: Ensure the peptide sequence is correct (RRANALLANGVELRD). Check for

aggregation (turbidity in stock). Verify cell surface receptor expression (TNFR1/2) in your cell

line.

High Background: Serum contains growth factors that activate NF-κB. Ensure a rigorous

starvation step (serum-free media) prior to stimulation.

Weak Signal: The peptide is less potent than the full trimeric protein. You may need

micromolar concentrations (5–20 μM) compared to nanogram levels of recombinant TNF-α.

Experimental Workflow Diagram
This diagram outlines the decision logic and workflow for validating the peptide's activity in a

new cell model.
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Caption: Integrated experimental workflow for multi-parametric validation of TNF-α (31-45)

activity.

References
National Institutes of Health (NIH).Regulation of NF-κB by TNF Family Cytokines.[5] PubMed

Central. Retrieved from [Link]

MDPI.Peptide-Based Regulation of TNF-α-Mediated Cytotoxicity. Retrieved from [Link]

Frontiers in Immunology.TRIM67 Suppresses TNFalpha-Triggered NF-kB Activation.[4]

Retrieved from [Link][3][6][7]

ChemBK.TNF-alpha (31-45) Human: Chemical Properties and Sequence. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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